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  4. 4-[[3-[(2S)-2-Amino-2-carboxyethyl]-5-iodo-2,6-dioxopyrimidin-1-yl]methyl]benzoic acid
4-[[3-[(2S)-2-Amino-2-carboxyethyl]-5-iodo-2,6-dioxopyrimidin-1-yl]methyl]benzoic acid 4-[[3-[(2S)-2-Amino-2-carboxyethyl]-5-iodo-2,6-dioxopyrimidin-1-yl]methyl]benzoic acid
Brand Name: Vulcanchem
CAS No.: 569371-10-4
VCID: VC0138121
InChI: InChI=1S/C15H14IN3O6/c16-10-6-18(7-11(17)14(23)24)15(25)19(12(10)20)5-8-1-3-9(4-2-8)13(21)22/h1-4,6,11H,5,7,17H2,(H,21,22)(H,23,24)/t11-/m0/s1
SMILES: C1=CC(=CC=C1CN2C(=O)C(=CN(C2=O)CC(C(=O)O)N)I)C(=O)O
Molecular Formula: C15H14IN3O6
Molecular Weight: 459.19 g/mol

4-[[3-[(2S)-2-Amino-2-carboxyethyl]-5-iodo-2,6-dioxopyrimidin-1-yl]methyl]benzoic acid

CAS No.: 569371-10-4

Reference Standards

VCID: VC0138121

Molecular Formula: C15H14IN3O6

Molecular Weight: 459.19 g/mol

4-[[3-[(2S)-2-Amino-2-carboxyethyl]-5-iodo-2,6-dioxopyrimidin-1-yl]methyl]benzoic acid - 569371-10-4

CAS No. 569371-10-4
Product Name 4-[[3-[(2S)-2-Amino-2-carboxyethyl]-5-iodo-2,6-dioxopyrimidin-1-yl]methyl]benzoic acid
Molecular Formula C15H14IN3O6
Molecular Weight 459.19 g/mol
IUPAC Name 4-[[3-[(2S)-2-amino-2-carboxyethyl]-5-iodo-2,6-dioxopyrimidin-1-yl]methyl]benzoic acid
Standard InChI InChI=1S/C15H14IN3O6/c16-10-6-18(7-11(17)14(23)24)15(25)19(12(10)20)5-8-1-3-9(4-2-8)13(21)22/h1-4,6,11H,5,7,17H2,(H,21,22)(H,23,24)/t11-/m0/s1
Standard InChIKey JHSYCOCOIYSZGI-NSHDSACASA-N
Isomeric SMILES C1=CC(=CC=C1CN2C(=O)C(=CN(C2=O)C[C@@H](C(=O)O)N)I)C(=O)O
SMILES C1=CC(=CC=C1CN2C(=O)C(=CN(C2=O)CC(C(=O)O)N)I)C(=O)O
Canonical SMILES C1=CC(=CC=C1CN2C(=O)C(=CN(C2=O)CC(C(=O)O)N)I)C(=O)O
Appearance Assay:≥98%A crystalline solid
Synonyms (αS)-α-Amino-3-[(4-carboxyphenyl)methyl]-3,4-dihydro-5-iodo-2,4-dioxo-1(2H)-pyrimidinepropanoic acid;
PubChem Compound 6604913
Last Modified Nov 11 2021
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